Cas no 1270409-96-5 (3-(6-bromopyridin-3-yl)morpholine)

• Product Name: 3-(6-bromopyridin-3-yl)morpholine
• CAS No: 1270409-96-5
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 6578206
• PubChem ID: 129944657
• Update Time: 2025-05-21

3-(6-bromopyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-3-yl)morpholine
• Morpholine, 3-(6-bromo-3-pyridinyl)-
• 1270409-96-5
• EN300-1892979

• Inchi： 1S/C9H11BrN2O/c10-9-2-1-7(5-12-9)8-6-13-4-3-11-8/h1-2,5,8,11H,3-4,6H2
• InChI Key： RMTHREWRDFQBCR-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=CC=C(Br)N=C1

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 347.7±42.0 °C(Predicted)
• pka: 7.23±0.40(Predicted)

Additional information on 3-(6-bromopyridin-3-yl)morpholine

Comprehensive Overview of 3-(6-Bromopyridin-3-yl)morpholine (CAS No. 1270409-96-5)

3-(6-Bromopyridin-3-yl)morpholine (CAS No. 1270409-96-5) is a high-value brominated heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, combining a morpholine ring with a bromopyridine moiety, make it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with the growing demand for precision medicine.

The compound’s molecular formula (C9H11BrN2O) and molecular weight (243.10 g/mol) are critical for researchers optimizing drug candidates. With the rise of AI-driven drug discovery, tools like molecular docking simulations frequently reference 3-(6-Bromopyridin-3-yl)morpholine due to its binding affinity with target proteins. This aligns with trending searches such as "heterocyclic compounds in drug design" and "bromopyridine derivatives applications", reflecting its relevance in modern chemistry.

In agrochemicals, 3-(6-Bromopyridin-3-yl)morpholine serves as a precursor for crop protection agents, addressing global concerns about sustainable agriculture. Its bromine atom enhances reactivity, enabling selective modifications—a topic often queried in forums like "bromine substitution reactions". The compound’s stability under varying pH conditions also makes it a candidate for green chemistry initiatives, a hotspot in 2024 research trends.

Analytical techniques such as HPLC, NMR, and LC-MS are essential for characterizing CAS No. 1270409-96-5. Recent publications emphasize its low cytotoxicity in preclinical models, sparking interest in cancer immunotherapy applications. Queries like "safe brominated intermediates" and "morpholine derivatives in oncology" further underscore its dual utility in efficacy and safety profiling.

From a commercial perspective, 3-(6-Bromopyridin-3-yl)morpholine is supplied under GMP-grade conditions to meet regulatory standards. Its synthesis often involves Pd-catalyzed cross-coupling, a method frequently discussed in "catalytic C-B bond formation" searches. As the industry shifts toward continuous flow chemistry, this compound’s scalable production remains a key focus for manufacturers.

Environmental impact assessments of brominated compounds like 1270409-96-5 highlight biodegradability studies, resonating with ESG (Environmental, Social, and Governance) metrics. Researchers increasingly explore microwave-assisted synthesis to reduce energy consumption—a technique tied to popular queries such as "green synthesis of heterocycles".

In summary, 3-(6-Bromopyridin-3-yl)morpholine bridges multiple scientific disciplines, from medicinal chemistry to material science. Its CAS No. 1270409-96-5 is a staple in patent filings, particularly for neurodegenerative disease therapies. As AI and automation redefine R&D, this compound’s adaptability ensures its prominence in next-generation innovations.